2-(1H-pyrazol-4-yl)-1H-benzo[d]imidazole

• IUPAC Name: 2-(1H-pyrazol-4-yl)-1H-benzimidazole
• InChI: InChI=1S/C10H8N4/c1-2-4-9-8(3-1)13-10(14-9)7-5-11-12-6-7/h1-6H,(H,11,12)(H,13,14)
• InChI Key: KNPMWQGAFZKQTE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C3=CNN=C3
• Molecular Formula: C10H8N4
• Molecular Weight: 184.20 g/mol
• CAS RN: 57964-55-3

Description

“2-(1H-pyrazol-4-yl)-1H-benzo[d]imidazole” is a compound that contains both a benzimidazole and a pyrazole ring. Benzimidazole derivatives are known to exhibit antimicrobial, antitubercular, anticancer, antihypertensive, antiulcer, antiproliferative, and antiparasitic activities. On the other hand, compounds of the pyrazole series attract much interest as components of many medicines with anti-inflammatory, antidiabetic, analgesic, antitumor, and other pharmacological properties.

Synthesis Analysis

The synthesis of “2-(1H-pyrazol-4-yl)-1H-benzo[d]imidazole” involves a one-pot condensation of pyrazole-4-carbaldehydes with o-phenylenediamine in the presence of chloro(trimethyl)silane. This reaction occurs at 90°C in ambient air and yields the desired product.

Chemical Reactions Analysis

The synthesis of “2-(1H-pyrazol-4-yl)-1H-benzo[d]imidazole” involves a condensation reaction. Chloro(trimethyl)silane is known to promote and facilitate various condensation reactions.

Future Directions

The development of synthetic approaches to new pyrazole–benzimidazole conjugates is an important problem. Despite sufficient diversity, the above listed methods have some limitations related to harsh reaction conditions and the use of expensive and toxic metal-containing oxidants and reagents. Therefore, the search for methods of synthesis of biologically important nitrogen heterocycles under mild conditions with the use of inexpensive reagents remains a challenging problem.